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Introduction
Swietenine, a prominent tetranortriterpenoid limonoid, has garnered significant scientific

interest due to its diverse pharmacological activities, most notably its potential as an oral

hypoglycemic agent.[1] This technical guide provides an in-depth overview of the natural

sources, abundance, and experimental protocols for the extraction and isolation of swietenine.

Furthermore, it elucidates the key signaling pathways through which swietenine exerts its

therapeutic effects, offering valuable insights for researchers and professionals in the field of

drug discovery and development.

Natural Sources and Abundance
Swietenine is primarily isolated from the seeds of plants belonging to the Meliaceae family,

commonly known as the mahogany family.

Primary Natural Source
The most significant and widely reported natural source of swietenine is the seed of the big-

leaved mahogany tree, Swietenia macrophylla King.[2][3] These seeds, often referred to as

"sky fruit," have a history of use in traditional medicine across Asia for treating a variety of

ailments, including diabetes and hypertension.[3] The presence of swietenine is considered a

prominent biomarker for the Swietenia genus.[1]
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Other Potential Sources
While Swietenia macrophylla is the principal source, other species within the Meliaceae family

are known to produce limonoids and may contain swietenine or its derivatives. The primary

botanical families known for their limonoid content are Meliaceae, Rutaceae, and

Simaroubaceae.[1]

Abundance of Swietenine
Precise quantitative data on the abundance of pure swietenine in Swietenia macrophylla

seeds is not extensively documented in publicly available literature. However, the yields of

crude extracts from the seeds provide an indirect indication of its potential concentration. The

extraction yield is highly dependent on the solvent and method used.
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Plant Material
Extraction
Method

Solvent
Yield of Crude
Extract (%
w/w)

Reference(s)

Swietenia

macrophylla

Seeds

Maceration 96% Ethanol 10.03% [4]

Swietenia

macrophylla

Seeds

Not Specified Ethanol 27% [5]

Swietenia

macrophylla

Seeds

Not Specified Methanol 55% [5]

Swietenia

macrophylla

Seeds

Sequential

Extraction
Hexane 47% [5]

Swietenia

macrophylla

Seeds

Sequential

Extraction
Chloroform 14% [5]

Swietenia

macrophylla

Seeds

Sequential

Extraction
Ethyl Acetate 2% [5]

Swietenia

macrophylla

Seeds

Sequential

Extraction
Methanol 13% [5]

Swietenia

macrophylla

Seeds

Soxhlet

Extraction
Methanol 28.07% [6]

Swietenia

mahagoni Seeds
Maceration n-Hexane 43% [7]

Note: The yield of pure swietenine from these crude extracts is expected to be significantly

lower and will depend on the efficiency of the subsequent purification steps.
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Experimental Protocols
The following sections detail the methodologies for the extraction and isolation of swietenine
from Swietenia macrophylla seeds, compiled from various scientific reports.

General Experimental Workflow
The overall process for obtaining pure swietenine involves the preparation of plant material,

extraction with suitable solvents, and purification of the crude extract using chromatographic

techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Swietenine: A Comprehensive Technical Guide to its
Natural Sources, Abundance, and Isolation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1256064#natural-sources-and-abundance-of-
swietenine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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